Cas no 1270411-78-3 (2-(2,3-dimethoxyphenyl)azetidine)

• Product Name: 2-(2,3-dimethoxyphenyl)azetidine
• CAS No: 1270411-78-3
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6216436
• PubChem ID: 55295795
• Update Time: 2025-05-22

2-(2,3-dimethoxyphenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dimethoxyphenyl)azetidine
• CS-0302450
• EN300-1865450
• AKOS006370603
• 1270411-78-3

• Inchi： 1S/C11H15NO2/c1-13-10-5-3-4-8(11(10)14-2)9-6-7-12-9/h3-5,9,12H,6-7H2,1-2H3
• InChI Key： XERDBNGVTBGFDD-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1C1CCN1)OC

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 30.5Ų

Additional information on 2-(2,3-dimethoxyphenyl)azetidine

2-(2,3-Dimethoxyphenyl)Azetidine: A Comprehensive Overview

2-(2,3-Dimethoxyphenyl)Azetidine, also known by its CAS number 1270411-78-3, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of azetidines, which are four-membered ring structures with one nitrogen atom. The presence of the dimethoxyphenyl group in its structure adds unique electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 2-(2,3-Dimethoxyphenyl)Azetidine typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing the environmental footprint and cost associated with its production. Researchers have explored the use of transition metal catalysts and microwave-assisted techniques to streamline the synthesis process, making it more accessible for large-scale applications.

In terms of chemical properties, azetidine derivatives like this compound exhibit interesting reactivity due to the inherent strain in their four-membered ring structure. The dimethoxyphenyl substituent enhances the molecule's stability and solubility, which are critical factors for its application in drug design. Studies have shown that this compound can act as a versatile building block in medicinal chemistry, particularly in the development of bioactive agents targeting various therapeutic areas.

The biological activity of 2-(2,3-Dimethoxyphenyl)Azetidine has been a focal point of recent research. Preclinical studies indicate that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, its ability to modulate key cellular pathways has opened avenues for its use in cancer therapy.

In the context of materials science, azetidine-based compounds like this one have shown potential as precursors for advanced materials. Their unique electronic properties make them suitable for applications in organic electronics and optoelectronics. Researchers are actively exploring ways to incorporate these molecules into functional materials with tailored properties.

The increasing interest in green chemistry has also influenced the study of 2-(2,3-Dimethoxyphenyl)Azetidine. Scientists are investigating eco-friendly methods for its synthesis and application, aligning with global efforts to promote sustainability. This shift towards greener practices is expected to further enhance the compound's appeal across various industries.

In conclusion, 2-(2,3-Dimethoxyphenyl)Azetidine, with its unique structural features and diverse applications, remains a subject of intense research. As advancements in synthetic methodologies and biological studies continue to unfold, this compound is poised to play an even more significant role in shaping future innovations across multiple disciplines.